![molecular formula C8H8ClFO2S B2445504 2-Fluoro-2-phenylethane-1-sulfonyl chloride CAS No. 1785263-64-0](/img/structure/B2445504.png)
2-Fluoro-2-phenylethane-1-sulfonyl chloride
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Description
2-Fluoro-2-phenylethane-1-sulfonyl chloride (CAS No. 1785263-64-0) is an organic compound used in the field of chemistry as an intermediate in the synthesis of pharmaceuticals and other chemicals. It has a molecular formula of C8H8ClFO2S and a molecular weight of 222.66 .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenyl group (a six-membered carbon ring) attached to an ethane (two-carbon alkane) that is substituted with a fluorine atom and a sulfonyl chloride group .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Fluorinated Compounds : A study by Janzen and Marat (1988) described the fluorination of alcohols, including 2-phenylethanol, using sulfur tetrafluoride, resulting in products like 2-fluoro-1-phenylethane (Janzen & Marat, 1988).
- Sulfonamide Derivatives : Abbasi et al. (2014) explored N-substituted sulfamoyl derivatives of 2-amino-1phenylethane, synthesized by reacting with various aryl sulfonyl chlorides. These compounds were evaluated as potential drug candidates for Alzheimer’s disease treatment (Abbasi et al., 2014).
Applications in Drug Discovery and Anticancer Research
- Anticancer Activity : Miao et al. (2010) synthesized 1-[(5-bromo-2-thienyl)sulfonyl]-5-fluoro-1,2,3,4-tetrahydropyrimidine-2,4-dione, displaying significant anticancer activity against specific cancer cells (Miao, Yan, & Zhao, 2010).
- Sulfonyl 5-Fluorouracil Derivatives : Yan et al. (2009) synthesized novel sulfonyl 5-fluorouracil derivatives via reaction with sulfonyl chloride, showing potential in anticancer activity (Yan, Hou, Chen, Zhao, & Hu, 2009).
Solid-Phase Synthesis and Nanowire Formation
- Solid-Phase Synthesis : Holte, Thijs, and Zwanenburg (1998) used polymer-supported sulfonyl chloride in solid-phase synthesis of disubstituted 1,3-oxazolidin-2ones, a method important for drug development (Holte, Thijs, & Zwanenburg, 1998).
- Formation of Cu2S Nanowires : Park et al. (2015) synthesized partially sulfonated poly(arylene ether sulfone)s, demonstrating their role in forming Cu2S nanowires, important in material science applications (Park et al., 2015).
properties
IUPAC Name |
2-fluoro-2-phenylethanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClFO2S/c9-13(11,12)6-8(10)7-4-2-1-3-5-7/h1-5,8H,6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRXJNCVIZJSXSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CS(=O)(=O)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClFO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1785263-64-0 |
Source
|
Record name | 2-fluoro-2-phenylethane-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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